1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2-fluorobenzoyl)-N-(2-propan-2-ylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H25FN2O2/c1-15(2)17-7-4-6-10-20(17)24-21(26)16-11-13-25(14-12-16)22(27)18-8-3-5-9-19(18)23/h3-10,15-16H,11-14H2,1-2H3,(H,24,26)
• InChI Key: ALBKUHQNYNRROE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C22H25FN2O2
• Molecular Weight: 368.4 g/mol

Description

1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide, also known as Fentanyl, is a potent synthetic opioid that is used for pain management and anesthesia. It is a Schedule II controlled substance due to its high potential for abuse and addiction. Fentanyl is one of the most powerful opioids available and is approximately 50-100 times more potent than morphine.

Mechanism of Action

1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide acts on the central nervous system by binding to opioid receptors in the brain and spinal cord. This binding leads to a decrease in the release of neurotransmitters such as substance P, which are involved in the transmission of pain signals. 1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide also increases the release of dopamine, a neurotransmitter involved in the reward pathway, which contributes to its high potential for addiction.
Biochemical and Physiological Effects:
1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide produces a range of physiological effects, including pain relief, sedation, respiratory depression, and decreased gastrointestinal motility. It also produces a feeling of euphoria, which contributes to its high potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide is a valuable tool in scientific research due to its potent analgesic effects and ability to modulate pain pathways. However, its high potential for abuse and addiction makes it difficult to use in human studies. 1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide is also associated with a range of side effects, including respiratory depression and gastrointestinal disturbances, which must be carefully monitored in animal models.

Future Directions

Future research on 1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide is likely to focus on developing new pain medications that are less addictive and have fewer side effects. There is also a need for further research on the mechanisms of addiction and withdrawal associated with 1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide use, as well as on the effects of long-term use on the brain and other organs. Finally, research is needed to develop new strategies for the prevention and treatment of opioid addiction.

Scientific Research Applications

1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide is used extensively in scientific research for its potent analgesic effects. It is commonly used in animal models to study pain pathways and the effects of opioids on the central nervous system. 1-(2-fluorobenzoyl)-N-(2-isopropylphenyl)-4-piperidinecarboxamide is also used in studies of addiction and withdrawal, as well as in the development of new pain medications.